Cas no 2171660-00-5 (2-amino-5-(trifluoromethoxy)pentanamide)

• Product Name: 2-amino-5-(trifluoromethoxy)pentanamide
• CAS No: 2171660-00-5
• MF: C₆H₁₁F₃N₂O₂
• MW: 200.158951997757
• CID: 5995746
• PubChem ID: 165493602
• Update Time: 2025-10-29

2-amino-5-(trifluoromethoxy)pentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(trifluoromethoxy)pentanamide
• EN300-1297509
• 2171660-00-5

• Inchi： 1S/C6H11F3N2O2/c7-6(8,9)13-3-1-2-4(10)5(11)12/h4H,1-3,10H2,(H2,11,12)
• InChI Key： SBLPUUSIQNKIQT-UHFFFAOYSA-N
• SMILES： FC(OCCCC(C(N)=O)N)(F)F

Computed Properties

• Exact Mass: 200.07726208g/mol
• Monoisotopic Mass: 200.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-amino-5-(trifluoromethoxy)pentanamide

2-Amino-5-(trifluoromethoxy)pentanamide: A Comprehensive Overview of Its Properties and Applications

2-Amino-5-(trifluoromethoxy)pentanamide (CAS No. 2171660-00-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique trifluoromethoxy group and amino functionality, exhibits properties that make it valuable for various high-performance applications. Its molecular structure, which includes both hydrophilic and hydrophobic regions, allows it to interact with a wide range of biological and synthetic systems.

One of the most notable features of 2-amino-5-(trifluoromethoxy)pentanamide is its potential in drug discovery. Researchers are increasingly exploring its role as a building block for novel pharmaceuticals, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory agents. The trifluoromethoxy group enhances the compound's metabolic stability and bioavailability, making it a promising candidate for therapeutic applications. Recent studies have also highlighted its utility in peptide synthesis and bioconjugation, where its unique chemical properties facilitate the creation of complex molecular architectures.

In addition to its pharmaceutical applications, 2-amino-5-(trifluoromethoxy)pentanamide is being investigated for its use in advanced materials. Its ability to form stable hydrogen bonds and its compatibility with various polymers make it an attractive component for high-performance coatings and adhesives. The compound's thermal stability and chemical resistance are particularly valued in industries requiring durable materials, such as aerospace and automotive manufacturing.

The synthesis of 2-amino-5-(trifluoromethoxy)pentanamide typically involves multi-step organic reactions, including amidation and functional group transformations. Advanced techniques such as flow chemistry and catalyzed reactions have been employed to improve yield and purity. These methods are crucial for meeting the growing demand for high-quality fine chemicals in both research and industrial settings.

From an environmental perspective, the compound's low toxicity profile and biodegradability make it a sustainable choice for green chemistry initiatives. As regulatory bodies worldwide tighten restrictions on hazardous substances, 2-amino-5-(trifluoromethoxy)pentanamide stands out as a safer alternative for many applications. Its compatibility with green solvents and renewable feedstocks further enhances its appeal in eco-conscious industries.

Market trends indicate a rising interest in fluorinated compounds, driven by their unique properties and versatility. 2-Amino-5-(trifluoromethoxy)pentanamide is no exception, with its demand expected to grow in sectors such as pharmaceuticals, agrochemicals, and electronics. Analysts predict that advancements in synthetic methodologies and process optimization will further boost its commercial viability in the coming years.

For researchers and industry professionals seeking reliable information on 2-amino-5-(trifluoromethoxy)pentanamide, it is essential to consult up-to-date literature and technical data sheets. Key areas of focus include its spectroscopic properties, solubility characteristics, and reactivity patterns. Understanding these aspects is critical for optimizing its use in various applications and ensuring compliance with safety and regulatory standards.

In summary, 2-amino-5-(trifluoromethoxy)pentanamide (CAS No. 2171660-00-5) represents a versatile and valuable compound with broad-ranging applications. Its unique chemical structure, combined with its functional versatility and environmental benefits, positions it as a key player in the future of specialty chemicals. As research continues to uncover new possibilities for this molecule, its role in innovation across multiple industries is set to expand significantly.